molecular formula C17H20N2O5S B421538 diethyl 3-methyl-4-oxo-6,7,8,9-tetrahydro-4H-pyrido[1,2-a]thieno[2,3-d]pyrimidine-2,9-dicarboxylate CAS No. 329059-80-5

diethyl 3-methyl-4-oxo-6,7,8,9-tetrahydro-4H-pyrido[1,2-a]thieno[2,3-d]pyrimidine-2,9-dicarboxylate

Cat. No. B421538
CAS RN: 329059-80-5
M. Wt: 364.4g/mol
InChI Key: NPXAEXGJOUPWRT-UHFFFAOYSA-N
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Description

The compound “diethyl 3-methyl-4-oxo-6,7,8,9-tetrahydro-4H-pyrido[1,2-a]thieno[2,3-d]pyrimidine-2,9-dicarboxylate” is a chemical compound with the molecular formula C15H22N2O5 . It is a derivative of pyrido[1,2-a]pyrimidine .


Molecular Structure Analysis

The molecular structure of this compound is complex, with multiple rings and functional groups. The structure includes a pyrido[1,2-a]pyrimidine core, which is a bicyclic structure consisting of a pyridine ring fused with a pyrimidine ring .

Scientific Research Applications

Synthesis of Heterocyclic Compounds

This compound serves as a precursor in the synthesis of various heterocyclic compounds. The process involves 1,3-dipolar cycloaddition reactions which are pivotal in creating biologically active heterocycles . These reactions are essential for developing new pharmaceuticals and are a cornerstone in medicinal chemistry.

Biological Activity Studies

The pyrido[1,2-a]pyrimidine scaffold found in this compound is a significant structural fragment in many biologically active compounds. It has shown promise in the creation of NMDA receptor antagonists, which are crucial in neuroprotective and neuroregenerative therapies .

Pharmaceutical Intermediates

Due to its structural complexity, this compound is used as an intermediate in the synthesis of various pharmaceuticals. Its role is critical in the construction of complex molecules that are used as tranquilizers, antiallergics, antiasthmatics, and more .

Development of Analgesics

The pyrido[1,2-a]pyrimidine derivatives have been utilized in the development of analgesics. These compounds play a significant role in pain management and offer a pathway to new pain-relieving medications .

Anti-HIV Research

Compounds with the pyrido[1,2-a]pyrimidine structure have been explored for their potential as anti-HIV agents. This research is vital for developing new treatments for HIV and improving the lives of those affected by the virus .

Antibacterial Applications

Research has indicated that derivatives of this compound exhibit moderate antibacterial activity. This opens up possibilities for its use in developing new antibacterial agents to combat resistant bacterial strains .

properties

IUPAC Name

diethyl 4-methyl-2-oxo-6-thia-1,8-diazatricyclo[7.4.0.03,7]trideca-3(7),4,8-triene-5,10-dicarboxylate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H20N2O5S/c1-4-23-16(21)10-7-6-8-19-13(10)18-14-11(15(19)20)9(3)12(25-14)17(22)24-5-2/h10H,4-8H2,1-3H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NPXAEXGJOUPWRT-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)C1CCCN2C1=NC3=C(C2=O)C(=C(S3)C(=O)OCC)C
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H20N2O5S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

364.4 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

diethyl 3-methyl-4-oxo-6,7,8,9-tetrahydro-4H-pyrido[1,2-a]thieno[2,3-d]pyrimidine-2,9-dicarboxylate

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